Cas no 742079-79-4 (2(3H)-Benzofuranone,6-ethyl-)

• Product Name: 2(3H)-Benzofuranone,6-ethyl-
• CAS No: 742079-79-4
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• CID: 560375
• PubChem ID: 10441987
• Update Time: 2025-04-19

2(3H)-Benzofuranone,6-ethyl- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzofuranone,6-ethyl-
• 742079-79-4
• 6-Ethylbenzofuran-2(3H)-one
• SCHEMBL14050228

• Inchi： 1S/C10H10O2/c1-2-7-3-4-8-6-10(11)12-9(8)5-7/h3-5H,2,6H2,1H3
• InChI Key： XECYXYYIDSZKTN-UHFFFAOYSA-N
• SMILES： O1C(CC2C=CC(CC)=CC1=2)=O

Computed Properties

• Exact Mass: 162.068079557g/mol
• Monoisotopic Mass: 162.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans